Mono(4-oxopentyl)phthalate-d4
Mono(4-oxopentyl)phthalate-d4
Brand Name:
Vulcanchem
CAS No.:
1346599-47-0
VCID:
VC0124022
InChI:
InChI=1S/C13H14O5/c1-9(14)5-4-8-18-13(17)11-7-3-2-6-10(11)12(15)16/h2-3,6-7H,4-5,8H2,1H3,(H,15,16)/i2D,3D,6D,7D
SMILES:
CC(=O)CCCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C13H14O5
Molecular Weight:
254.274
Mono(4-oxopentyl)phthalate-d4
CAS No.: 1346599-47-0
Cat. No.: VC0124022
Molecular Formula: C13H14O5
Molecular Weight: 254.274
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346599-47-0 |
|---|---|
| Molecular Formula | C13H14O5 |
| Molecular Weight | 254.274 |
| IUPAC Name | 2,3,4,5-tetradeuterio-6-(4-oxopentoxycarbonyl)benzoic acid |
| Standard InChI | InChI=1S/C13H14O5/c1-9(14)5-4-8-18-13(17)11-7-3-2-6-10(11)12(15)16/h2-3,6-7H,4-5,8H2,1H3,(H,15,16)/i2D,3D,6D,7D |
| Standard InChI Key | PONNZCAISKYXCO-USSMZTJJSA-N |
| SMILES | CC(=O)CCCOC(=O)C1=CC=CC=C1C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator